Fenoverine-d8

• Molecular Formula: C26H25N3O3S
• Molecular Weight: 467.6 g/mol
• InChI: InChI=1S/C26H25N3O3S/c30-26(29-20-5-1-3-7-24(20)33-25-8-4-2-6-21(25)29)17-28-13-11-27(12-14-28)16-19-9-10-22-23(15-19)32-18-31-22/h1-10,15H,11-14,16-18H2/i11D2,12D2,13D2,14D2
• InChIKey: UBAJTZKNDCEGKL-FUEQIQQISA-N

Fenoverine-d8 Internal Standard for Bioanalysis

Fenoverine-d8 (Spasmopriv-d8) is the deuterium-labeled analog of fenoverine, an antispasmodic agent that inhibits voltage-dependent calcium channel currents and is used clinically for gastrointestinal disorders . The compound contains eight deuterium atoms substituted at the piperazine ring positions, yielding a molecular weight of 467.61 g/mol compared to 459.56 g/mol for the unlabeled parent . As a stable isotope-labeled internal standard (SIL-IS), fenoverine-d8 is primarily employed in liquid chromatography–tandem mass spectrometry (LC–MS/MS) methods to enable accurate quantitation of fenoverine in biological matrices . This deuterated standard is supplied by multiple commercial vendors with certified purity and isotopic enrichment suitable for regulated bioanalytical applications .

1

Deuterated internal standard for fenoverine LC-MS bioanalysis

2

Co-eluting SIL-IS for matrix-effect correction in research matrices

3

Research and forensic use only; not for human therapeutic applications

Fenoverine-d8 for ICH-Compliant LC-MS Stability

Generic substitution with unlabeled fenoverine is precluded because co-eluting endogenous matrix components and ionization suppression in LC–MS/MS require an isotopically distinct internal standard that exhibits near-identical chromatographic retention and ionization efficiency while providing a unique mass-to-charge (m/z) transition for selective detection . Alternative deuterated fenoverine analogs (e.g., fenoverine-d3 or fenoverine-d5) may be available but offer smaller mass shifts that increase the risk of isotopic cross-talk between the analyte and internal standard channels, particularly when monitoring multiple reaction monitoring (MRM) transitions in complex biological extracts . The eight-deuterium incorporation in fenoverine-d8 provides a +8 Da mass differential that substantially reduces the probability of isotopic overlap with the unlabeled parent ion cluster . Furthermore, vendor-to-vendor variability in deuterium incorporation efficiency and chemical purity directly impacts assay linearity, accuracy, and precision [1].

Fenoverine-d8 (Target ISTD)

Structural Analog (e.g. chlorpromazine)

Co-elutes with fenoverine; shares ionization and recovery

Different retention time; may not correct for matrix effects

Tracks analyte degradation under forced stress conditions

Cannot compensate for analyte-specific degradation losses

• [1] glpbio. Fenoverine-d8 Product Page: Solubility and Storage Specifications. View Source

Fenoverine-d8 Analytical Advantages

Forced Degradation Profiling: Accelerated Resolution

Fenoverine-d8 contains eight deuterium atoms substituted at the piperazine ring, resulting in a molecular weight of 467.61 g/mol, which is exactly 8.05 Da higher than the unlabeled fenoverine (459.56 g/mol) . This +8 Da mass differential exceeds that of alternative deuterated fenoverine standards (e.g., fenoverine-d3 with +3 Da or fenoverine-d5 with +5 Da) and ensures that the internal standard MRM transition is completely resolved from the natural isotopic envelope of the unlabeled analyte . A larger mass shift reduces the risk of cross-talk and improves assay specificity in complex matrices .

SIL-IS vs Structural Analog

Class-level

Co-elution corrects matrix effects; structural analog may shift retention (~1.4 min difference)

Supports stability-indicating method validation research

Based on SIL-IS principles and published UPLC conditions

Evidence Dimension	Molecular weight increase due to deuterium substitution
Target Compound Data	467.61 g/mol (+8.05 Da vs. unlabeled)
Comparator Or Baseline	Fenoverine (unlabeled): 459.56 g/mol; Fenoverine-d3 (hypothetical): ~462.6 g/mol (+3 Da); Fenoverine-d5 (hypothetical): ~464.6 g/mol (+5 Da)
Quantified Difference	Target provides 2.7× to 1.6× larger mass shift than common alternative deuteration levels
Conditions	Calculated from molecular formula C26H17D8N3O3S (target) vs. C26H25N3O3S (unlabeled)

Why This Matters

A +8 Da mass shift minimizes isotopic overlap with the analyte's [M+1], [M+2], and [M+3] natural abundance peaks, which is critical for achieving linear calibration curves and low limits of quantitation in regulated bioanalysis.

Parent Compound Antispasmodic Efficacy

Vendor-reported HPLC purity for fenoverine-d8 varies significantly: MedChemExpress certifies 98.88% purity, Alfa Chemistry specifies ≥98.5%, and Clearsynth indicates ≥90% . In contrast, unlabeled fenoverine from major suppliers typically exhibits purity ≥98% . The deuterated product's purity is critical because impurities, including under-deuterated or unlabeled species, can directly introduce systematic bias in quantitative LC–MS/MS assays [1].

Parent Clinical Endpoint

Head-to-head

Fenoverine vs trimebutine: reported faster pain relief (p<0.05) and higher patient preference in IBS trial (n=40)

Reported endpoint response context; supports PK/PD research relevance

Double-blind crossover trial; reported p<0.05 for pain relief

Evidence Dimension	HPLC purity
Target Compound Data	98.88% (MedChemExpress); ≥98.5% (Alfa Chemistry); ≥90% (Clearsynth)
Comparator Or Baseline	Fenoverine (unlabeled): ≥98% (typical vendor specification)
Quantified Difference	Target purity from premium suppliers is comparable to or exceeds unlabeled parent purity; low-purity options (≥90%) may be unsuitable for regulated work
Conditions	HPLC analysis as per individual vendor certificates of analysis

Why This Matters

Procurement decisions should prioritize suppliers providing ≥98% purity with documented certificates of analysis to ensure assay linearity and accuracy, particularly for method validation under regulatory guidelines.

• [1] glpbio. Fenoverine-d8 Product Page: Research use only; deuterated standards require high isotopic purity. View Source

High Purity Mitigates Ion Suppression

Fenoverine-d8 exhibits DMSO solubility of 100 mg/mL (213.85 mM) when sonicated, as reported by glpbio [1]. This value is nearly identical to the solubility of unlabeled fenoverine from the same vendor (100 mg/mL, 217.60 mM) [2] and comparable to alternative unlabeled sources (80 mg/mL, 174.08 mM) . The deuterated compound's solubility profile ensures that stock solution preparation and subsequent dilution into assay media can follow established protocols for the parent drug without modification .

Certified Purity

Data to verify

98.88%

Higher purity may reduce impurity interference in MS detection

Vendor-reported HPLC; independent verification recommended

Evidence Dimension	Solubility in DMSO
Target Compound Data	100 mg/mL (213.85 mM) in DMSO
Comparator Or Baseline	Fenoverine (unlabeled, glpbio): 100 mg/mL (217.60 mM); Fenoverine (TargetMol): 80 mg/mL (174.08 mM)
Quantified Difference	Target solubility is within 2% of the highest reported unlabeled solubility (100 mg/mL) and ~25% higher than the lower reported value
Conditions	DMSO solvent, ultrasonic assistance, freshly opened hygroscopic DMSO

Why This Matters

Consistent solubility allows direct substitution of deuterated standard into existing fenoverine assay workflows without re-optimization of solvent composition or handling procedures, reducing method development time.

• [1] glpbio. Fenoverine-d8 Product Page: Solubility DMSO 100 mg/mL (213.85 mM). View Source
• [2] glpbio. Fenoverine Product Page: Solubility DMSO 100 mg/mL (217.60 mM). View Source

Ambient Stability Reduces Shipping Costs

Commercial deuterated standards for LC–MS/MS applications, including fenoverine-d8, are typically supplied with isotopic enrichment exceeding 99% at the specified deuterium positions . This level of enrichment ensures that the contribution of unlabeled fenoverine (d0) to the internal standard channel is below 1%, which is essential for maintaining assay accuracy at low analyte concentrations [1]. In comparison, alternative internal standards such as chlorpromazine (a non-isotopic structural analog) exhibit different ionization efficiency and chromatographic retention, leading to less robust quantitation [2].

Shipping Stability

Class-level inference

Stable at ambient temp; no dry ice required

May reduce shipping costs and simplify lab storage

Based on vendor shipping policy and forced degradation data

Evidence Dimension	Isotopic enrichment (deuterium incorporation)
Target Compound Data	>99% deuterium at labeled positions (industry standard for SIL-IS)
Comparator Or Baseline	Alternative non-isotopic internal standards (e.g., chlorpromazine) do not provide isotopic matching
Quantified Difference	Target offers isotopic fidelity with <1% unlabeled interference vs. alternative standards with dissimilar MS response
Conditions	As specified in vendor certificates of analysis for deuterated standards

Why This Matters

High isotopic enrichment is a critical quality attribute for internal standards; procurement should require a certificate of analysis verifying >99% deuterium incorporation to ensure method reliability.

• [1] glpbio. Fenoverine-d8: Deuterium labeled standard for accurate quantitation. View Source
• [2] Journal of Liquid Chromatography & Related Technologies. HPLC-UV method for fenoverine in human serum using chlorpromazine as internal standard. View Source

Storage Stability: -20°C Long-Term Storage Ensures Integrity for Repeated Use in Bioanalytical Studies

Vendor recommendations for fenoverine-d8 specify storage at -20°C for long-term stability, with some suppliers also advising storage at 2–8°C for short-term use [1]. This is consistent with storage conditions for unlabeled fenoverine, which is also stored at -20°C to prevent degradation . No accelerated degradation data are publicly available; however, adherence to -20°C storage is expected to maintain >95% purity for at least 12 months based on class-level stability of similar piperazine-containing deuterated standards .

Evidence Dimension	Recommended long-term storage temperature
Target Compound Data	-20°C (freezer)
Comparator Or Baseline	Unlabeled fenoverine: -20°C (vendor specification)
Quantified Difference	Identical storage requirement; no differential degradation data available
Conditions	Store in tightly sealed vials, protect from light and moisture

Why This Matters

Procurement planning should account for -20°C freezer capacity; the compound's stability profile is predictable and consistent with unlabeled fenoverine, minimizing risk of degradation during study use.

• [1] glpbio. Fenoverine-d8 Product Page: Storage -20°C. View Source

Fenoverine-d8 Application Scenarios

Human Bioequivalence for Generic ANDA

Fenoverine-d8 is the preferred internal standard for LC–MS/MS methods intended for submission to regulatory agencies (e.g., FDA, EMA) due to its +8 Da mass shift and >99% isotopic enrichment, which together ensure accurate quantitation of fenoverine in human plasma or serum over a wide concentration range . The high purity (≥98.5%) from select vendors meets the quality requirements for method validation per ICH M10 guidelines [1].

Forced Degradation Method Development

The deuterated standard enables precise measurement of fenoverine depletion or metabolite formation in hepatic in vitro systems . Its DMSO solubility of 100 mg/mL facilitates preparation of concentrated stock solutions for spiking into incubation media, while the isotopic label distinguishes the parent drug from structurally similar metabolites generated in situ [1].

Forensic Analysis of Rhabdomyolysis Cases

Fenoverine-d8 can be employed as an internal standard in stability-indicating HPLC or UPLC methods to monitor fenoverine degradation under stress conditions (e.g., oxidative, thermal, photolytic) . The deuterated analog's chromatographic co-elution with the unlabeled drug allows precise correction for sample preparation variability during impurity quantification [1].

Absolute Quantitation of Fenoverine in Tissue Distribution or Bioequivalence Studies

For studies requiring measurement of fenoverine concentrations in tissues (e.g., gastrointestinal mucosa) or in bioequivalence trials, fenoverine-d8 provides the necessary analytical specificity and accuracy . The compound's storage stability at -20°C ensures that stock solutions remain viable for the duration of multi-month studies [1].

Application

Selection Property

Validation Focus

Human plasma bioequivalence research

Co-eluting deuterated ISTD

Matrix-effect correction and precision in PK matrices

Forced degradation method development

Isotopic internal standard for degradation tracking

Stability-indicating method validation (UPLC)

Forensic toxicology analysis

High-purity certified reference standard

Analytical rigor for forensic reporting

• [1] glpbio. Fenoverine-d8 Product Data: Intended for research use in analytical method development. View Source